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Compound of Interest

Compound Name: 4,5-Dimethyloctane

Cat. No.: B098873

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling point and density of 4,5-
dimethyloctane, including established values and the experimental protocols for their
determination. This information is critical for the handling, processing, and application of this
compound in research and development settings.

Core Physicochemical Data

The essential physical properties of 4,5-dimethyloctane are summarized in the table below for
quick reference.

Property Value Units
Boiling Point 162.14 °C
Density 0.7430 g/cm3

Experimental Protocols

The following sections detail the standardized and general laboratory methodologies for the
determination of the boiling point and density of organic liquids such as 4,5-dimethyloctane.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, this is a key indicator of identity and purity.

1. Standardized Method: ASTM D1078

A common and precise method for determining the distillation range of volatile organic liquids is
outlined in ASTM D1078.[1][2][3] This standard test method is applicable to hydrocarbons like
4,5-dimethyloctane.[1][3]

 Principle: A specified volume of the liquid is distilled under controlled conditions. The
temperature of the vapor is monitored as the distillation proceeds, and the temperature
range from the initial boiling point to the dry point is recorded.

o Apparatus: Distillation flask, condenser, graduated cylinder for receiving the distillate, and a
calibrated thermometer or temperature probe.

e Procedure:

o A 100 mL sample of 4,5-dimethyloctane is placed in the distillation flask along with boiling
chips.

o The apparatus is assembled, ensuring all connections are secure. Cooling water is
circulated through the condenser.

o The flask is heated, and the rate of distillation is adjusted to be uniform.

o The temperature at which the first drop of distillate falls from the condenser is recorded as
the initial boiling point.

o The temperature is continuously monitored as the distillation proceeds. The boliling point is
the stable temperature observed during the main phase of distillation.

o The barometric pressure is recorded and the observed boiling point is corrected to
standard pressure if necessary.

2. Micro Boiling Point Determination (Thiele Tube Method)
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For smaller sample quantities, a micro boiling point determination using a Thiele tube is a
suitable alternative.

e Principle: A small amount of the sample is heated in a tube along with an inverted capillary
tube. As the liquid is heated, the air trapped in the capillary tube expands and escapes.
When the sample is cooled, the liquid is drawn into the capillary tube at the point where the
external pressure equals the vapor pressure of the liquid. The temperature at which this
occurs is the boiling point.

o Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube, and a
heat source.

e Procedure:

[¢]

A small amount of 4,5-dimethyloctane is placed in the Durham tube.
o A capillary tube, sealed at one end, is placed open-end-down into the liquid.
o The Durham tube is attached to a thermometer.

o The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil).

o The Thiele tube is gently heated. A stream of bubbles will emerge from the capillary tube.
o The heat source is removed, and the liquid is allowed to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.

Determination of Density

Density is a fundamental physical property defined as the mass per unit volume of a
substance.

1. Standardized Method: ASTM D4052
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This standard test method covers the determination of the density of liquids using a digital
density meter and is widely used for petroleum products and other chemicals.[4][5][6][7]

 Principle: A small volume of the liquid sample is introduced into an oscillating U-tube. The
change in the oscillation frequency of the tube caused by the mass of the sample is
measured. This frequency change is directly related to the density of the liquid.[4][5]

o Apparatus: Digital density meter with an oscillating U-tube, and a means for temperature
control.

e Procedure:

o The instrument is calibrated using two standards of known density (e.g., dry air and
distilled water).

o The temperature of the measurement cell is set to the desired value and allowed to
stabilize.

o Asmall sample of 4,5-dimethyloctane is injected into the U-tube, ensuring no air bubbles
are present.

o The instrument measures the oscillation period and calculates the density based on the
calibration.

o The measurement is typically repeated to ensure accuracy.
2. General Laboratory Method (Pycnometer or Graduated Cylinder)

A more classical and accessible method for determining density involves measuring the mass
and volume of a sample.

e Principle: The mass of a known volume of the liquid is measured, and the density is
calculated by dividing the mass by the volume.[8]

o Apparatus: A pycnometer (for high precision) or a graduated cylinder, and an analytical
balance.

e Procedure using a Graduated Cylinder:
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o The mass of a clean, dry graduated cylinder is measured on an analytical balance.

o A specific volume of 4,5-dimethyloctane is carefully added to the graduated cylinder. The
volume is read from the bottom of the meniscus.

o The mass of the graduated cylinder containing the liquid is measured.

o The mass of the liquid is determined by subtracting the mass of the empty cylinder from
the mass of the filled cylinder.

o The density is calculated using the formula: Density = Mass / Volume. For improved
accuracy, the measurements should be repeated and an average value calculated.[8]

Workflow Visualization

The logical flow for the experimental determination of the boiling point and density of 4,5-
dimethyloctane is depicted in the following diagram.
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Caption: Experimental workflows for determining the boiling point and density of 4,5-
dimethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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